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Cat. No.: B15577402 Get Quote
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Introduction

Fatty Acid Synthase (FASN) is a critical enzyme in the de novo synthesis of long-chain fatty

acids.[1][2][3] In many cancers, FASN is overexpressed and contributes to tumor cell growth,

survival, and resistance to therapy, making it a compelling target for anticancer drug

development.[4][5] FASN-IN-5 is a novel inhibitor of FASN, available for research into cancer,

immunological disorders, and obesity.[6][7][8] These application notes provide detailed

protocols for biochemical and cellular assays to characterize the activity of FASN-IN-5 and

similar compounds.

Data Presentation: Comparative Activity of FASN
Inhibitors
While specific quantitative data for FASN-IN-5 is not yet publicly available, the following table

summarizes the activity of other well-characterized FASN inhibitors to provide a benchmark for

experimental results.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15577402?utm_src=pdf-interest
https://www.medchemexpress.com/search.html?q=CSF1+Inhibitors&ft=&fa=&fp=
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.medchemexpress.com/search.html?q=Fasn&ft=&fa=&fp=
https://www.medchemexpress.com/Targets/Fatty%20Acid%20Synthase%20(FAS)/effect/inhibitor.html?locale=es-ES&page=2
https://www.medchemexpress.com/Targets/Fatty%20Acid%20Synthase%20(FAS)/effect/inhibitor.html?page=2
https://www.benchchem.com/product/b15577402?utm_src=pdf-body
https://file.medchemexpress.com/catalog/targetPDF/Fatty-Acid-Synthase-FASN-Inhibitors-Modulators-MCE.pdf
https://www.medchemexpress.com/gene/102119674.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6334305/
https://www.benchchem.com/product/b15577402?utm_src=pdf-body
https://www.benchchem.com/product/b15577402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Target
Domain

Biochemica
l IC50

Cellular
Palmitate
Synthesis
IC50

Cell
Viability
IC50

Reference

TVB-3166
Thioesterase

(TE)
42 nM 81 nM

100 nM

(CALU-6

cells)

GSK2194069

β-Ketoacyl

Reductase

(KR)

7.7 nM Not Reported Not Reported

C75
Thioesterase

(TE)
~20 µM Not Reported

35 µM (PC3

cells)

Orlistat
Thioesterase

(TE)
Not Reported Not Reported Not Reported [3][9]

Fasnall Not Specified 3.71 µM Not Reported Not Reported

FASN Signaling Pathway and Inhibition
The diagram below illustrates the central role of FASN in cellular metabolism and key signaling

pathways it influences. FASN catalyzes the synthesis of palmitate from acetyl-CoA and

malonyl-CoA.[1][2] This product is crucial for membrane synthesis and protein modification,

impacting oncogenic pathways like PI3K/AKT/mTOR and Wnt/β-catenin.[9][8] FASN inhibitors,

such as FASN-IN-5, block this process, leading to reduced proliferation and apoptosis in

cancer cells.[8]
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Biochemical Assays

Cellular Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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